N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-(6-(pyridin-2-ylamino)pyridazin-3-yl)piperazine-1-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-[6-(pyridin-2-ylamino)pyridazin-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C22H23N7O3/c30-22(24-16-4-5-17-18(15-16)32-14-13-31-17)29-11-9-28(10-12-29)21-7-6-20(26-27-21)25-19-3-1-2-8-23-19/h1-8,15H,9-14H2,(H,24,30)(H,23,25,26)
• InChI Key: MHZWCMUPFOQXDH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)NC3=CC=CC=N3)C(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H23N7O3
• Molecular Weight: 433.5 g/mol
• CAS No.: 1021223-85-7

Description

The compound appears to contain several structural components, including a 2,3-dihydrobenzo[b][1,4]dioxin ring, a pyridazin ring, and a piperazine ring. It also contains a carboxamide group and a pyridin-2-ylamino group. These groups are common in many biologically active compounds.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Heterocyclic Compound Synthesis : Research has demonstrated the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic properties. These compounds include various benzodifuran derivatives, showcasing their potential in medicinal chemistry and drug design due to their cyclooxygenase inhibition and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Studies : Studies on pyridine derivatives have revealed their significance in the development of antimicrobial agents. These derivatives have been tested for their antibacterial and antifungal activities, highlighting their potential in addressing microbial resistance (Patel & Agravat, 2007).

• Antioxidant and Antitumor Activities : The synthesis of benzothiophenes and their derivatives has been explored for their antitumor and antioxidant activities. This research indicates the potential of these compounds in cancer treatment and their ability to mitigate oxidative stress (Bialy & Gouda, 2011).

• Antimycobacterial and Antihistaminic Activities : Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been synthesized and evaluated for their antimycobacterial activity against drug-sensitive and resistant MTB strains. Additionally, certain heterocyclic compounds have been identified for their antihistaminic activity and inhibitory effect on eosinophil infiltration, indicating their therapeutic potential in treating allergic reactions and possibly other conditions like atopic dermatitis and allergic rhinitis (Lv et al., 2017; Gyoten et al., 2003).